Cas no 98554-00-8 (5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine)

5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-amine is a heterocyclic organic compound featuring a 1,2,4-triazole core substituted with a 4-chlorophenyl group at the 5-position and an amine group at the 3-position. This structure imparts significant potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. The triazole-amine framework offers versatility for further functionalization, making it valuable in medicinal chemistry and material science applications. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined synthetic pathway allows for scalable production with consistent purity.

5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine structure

98554-00-8 structure

Product Name:5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine

CAS No:98554-00-8

MF:C₈H₇ClN₄

MW:194.620979547501

MDL:MFCD00465602

CID:801919

PubChem ID:691412

Update Time:2025-10-15

5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazol-5-amine,3-(4-chlorophenyl)-
- cid_691412
- 3-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine
- Cambridge id 5307055
- 5-(4-chlorophenyl)-4H-1,2,4-triazol-3-amine
- AKOS000266556
- 5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine
- CHEMBL1438508
- 3-amino-5-(4-chlorophenyl)-1,2,4-triazole
- MFCD01455343
- IDI1_003728
- EN300-64128
- SR-01000513709
- MFCD00465602
- SR-01000513709-1
- [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]amine
- MLS-0146213.0001
- HMS3464B20
- NS-01905
- 98554-00-8
- Z1101435420
- BDBM45977
- CCG-25861
- SCHEMBL1528410
- CS-0038144
- ChemDiv2_005013
- 5-(4-CHLORO-PHENYL)-2H-[1,2,4]TRIAZOL-3-YLAMINE
- DTXSID60351121
- 1H-1,2,4-Triazol-5-amine, 3-(4-chlorophenyl)-
- W15035
- HMS1383D19
- 5-(4-CHLORO-PHENYL)-4H-1,2,4-TRIAZOL-3-YLAMINE
- AKOS003238058
- AKOS022507576
- ALBB-020037
- SY087528
- 4H-1,2,4-triazol-3-amine, 5-(4-chlorophenyl)-
- 5-(4-Chloro-phenyl)-4H-[1,2,4]triazol-3-ylamine
- STK709352
- DB-193308
- 3-(4-chlorophenyl)-1H-1,2,4-triazol-5-ylamine
- 5-Amino-3-(4-chlorophenyl)-1H-1,2,4-triazole
- BBL009833
- AG-205/36564013
- MDL： MFCD00465602
- Inchi： 1S/C8H7ClN4/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H,(H3,10,11,12,13)
- InChI Key： ZZDNYRLLRFJEDN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(N)=NN1

Computed Properties

Exact Mass: 194.0359239g/mol
Monoisotopic Mass: 194.0359239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 1.9
Topological Polar Surface Area: 67.6Å²

5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C611803-25mg	5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine	98554-00-8		25mg	$ 50.00	2022-06-06
TRC	C611803-50mg	5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine	98554-00-8		50mg	$ 70.00	2022-06-06
TRC	C611803-250mg	5-(4-chlorophenyl)-1H-1,2,4-triazol-3-amine	98554-00-8		250mg	$ 230.00	2022-06-06
abcr	AB376244-250 mg	3-(4-Chlorophenyl)-1H-1,2,4-triazol-5-amine	98554-00-8		250MG	€196.00	2022-03-02
abcr	AB376244-1 g	3-(4-Chlorophenyl)-1H-1,2,4-triazol-5-amine	98554-00-8		1g	€415.00	2022-03-02
Chemenu	CM440166-1g	5-(4-CHLORO-PHENYL)-4H-1,2,4-TRIAZOL-3-YLAMINE	98554-00-8	95%+	1g	$***	2023-04-18
eNovation Chemicals LLC	D769830-100mg	5-(4-CHLORO-PHENYL)-4H-1,2,4-TRIAZOL-3-YLAMINE	98554-00-8	95%	100mg	$215	2024-06-07
Enamine	EN300-64128-0.05g	3-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine	98554-00-8	95%	0.05g	$82.0	2023-04-20
Enamine	EN300-64128-0.1g	3-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine	98554-00-8	95%	0.1g	$122.0	2023-04-20
Enamine	EN300-64128-0.25g	3-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine	98554-00-8	95%	0.25g	$173.0	2023-04-20